Cas no 2228676-55-7 (2-hydroxy-2-methyl-3-(1H-pyrazol-3-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(1H-pyrazol-3-yl)propanoic acid
• CAS No: 2228676-55-7
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5978524
• PubChem ID: 165616009
• Update Time: 2025-05-22

2-hydroxy-2-methyl-3-(1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(1H-pyrazol-3-yl)propanoic acid
• EN300-1812315
• 2228676-55-7

• Inchi： 1S/C7H10N2O3/c1-7(12,6(10)11)4-5-2-3-8-9-5/h2-3,12H,4H2,1H3,(H,8,9)(H,10,11)
• InChI Key： CMZKTUBVSRLOFC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1=CC=NN1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.2Ų

Additional information on 2-hydroxy-2-methyl-3-(1H-pyrazol-3-yl)propanoic acid

Comprehensive Overview of 2-hydroxy-2-methyl-3-(1H-pyrazol-3-yl)propanoic acid (CAS No. 2228676-55-7): Properties, Applications, and Research Insights

The compound 2-hydroxy-2-methyl-3-(1H-pyrazol-3-yl)propanoic acid (CAS No. 2228676-55-7) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This heterocyclic carboxylic acid derivative combines a pyrazole ring with a hydroxy-methyl propanoic acid moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capacity and metal-chelating properties, which are crucial for designing enzyme inhibitors and bioactive molecules.

Recent studies highlight the growing demand for pyrazole-containing compounds in addressing modern healthcare challenges, such as inflammation management and metabolic disorders. The 2-hydroxy-2-methyl-3-(1H-pyrazol-3-yl)propanoic acid structure aligns with current trends in fragment-based drug design, where small molecular fragments are optimized for target specificity. Its CAS No. 2228676-55-7 serves as a key identifier in patent literature and regulatory documentation, reflecting its commercial relevance in high-value chemical synthesis.

From a synthetic chemistry perspective, this compound exemplifies innovations in green chemistry protocols. Laboratories are increasingly adopting catalyst-free reactions and aqueous-phase synthesis to produce such derivatives, responding to environmental concerns raised in sustainability-focused research. The presence of both hydroxy and carboxyl functional groups enables diverse derivatization pathways, making it valuable for combinatorial chemistry libraries.

Analytical characterization of CAS No. 2228676-55-7 typically involves advanced techniques like LC-MS spectrometry and multinuclear NMR, with particular emphasis on its tautomeric equilibrium in solution. These studies contribute to the broader understanding of structure-activity relationships in medicinal chemistry. The compound's logP value and aqueous solubility profile make it particularly interesting for bioavailability optimization studies.

In material science applications, researchers are exploring the coordination chemistry of 2-hydroxy-2-methyl-3-(1H-pyrazol-3-yl)propanoic acid for developing functional metal-organic frameworks (MOFs). Its ability to form stable complexes with transition metals opens possibilities for catalytic systems and molecular sensors. These developments align with industry needs for energy-efficient materials and selective detection platforms.

The safety profile of CAS No. 2228676-55-7 has been systematically evaluated through in silico toxicity prediction models and in vitro assays. Current data suggests favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion) for pharmaceutical applications. However, researchers emphasize the need for comprehensive structure-toxicity relationship studies, especially regarding its metabolic pathways in biological systems.

Commercial availability of 2-hydroxy-2-methyl-3-(1H-pyrazol-3-yl)propanoic acid has increased significantly, with suppliers offering various custom synthesis scales and isotope-labeled versions for research purposes. The compound's price per gram reflects its high purity grade (typically >98%) and the complexity of its multi-step synthesis. Procurement specialists should verify certificates of analysis and storage conditions to ensure material integrity.

Future research directions for this compound include exploration of its biocatalytic transformations and potential in asymmetric synthesis. The scientific community anticipates novel applications in peptide mimetics and prodrug development, particularly for targeted delivery systems. Continuous improvements in crystallization techniques may yield superior polymorphic forms with enhanced physicochemical properties.